Cas no 84344-54-7 (1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride)
84344-54-7 structure
Product Name:1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
CAS No:84344-54-7
MF:C20H27Cl2N3O4
MW:444.352083444595
CID:1822997
PubChem ID:3069154
Update Time:2025-04-21
1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride
- DTXSID30233324
- Piperazine, 1-(2-methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)-, dihydrochloride
- 1-(2-Methoxyphenyl)-4-(3-(3-nitrophenoxy)propyl)piperazine dihydrochloride
- 84344-54-7
-
- Inchi: 1S/C20H25N3O4.2ClH/c1-26-20-9-3-2-8-19(20)22-13-11-21(12-14-22)10-5-15-27-18-7-4-6-17(16-18)23(24)25;;/h2-4,6-9,16H,5,10-15H2,1H3;2*1H
- InChI Key: ZMPAXWZRHMMJKY-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C1C=CC=C(C=1)[N+](=O)[O-])CCCN1CCN(C2C=CC=CC=2OC)CC1
Computed Properties
- Exact Mass: 443.1378617g/mol
- Monoisotopic Mass: 443.1378617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 451
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8Ų
1-(2-methoxyphenyl)-4-[3-(3-nitrophenoxy)propyl]piperazine dihydrochloride Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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